Cas no 159237-99-7 (Phe-Met-Arg-Phe amide trifluoroacetate)

• Product Name: Phe-Met-Arg-Phe amide trifluoroacetate
• CAS No: 159237-99-7
• MF: C₃₃H₄₄F₆N₈O₈S
• MW: 826.806687355042
• CID: 4607227
• Update Time: 2025-05-19

Phe-Met-Arg-Phe amide trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• Phe-Met-Arg-Phe amide trifluoroacetate
• Phe-Met-Arg-Phe amide (trifluoroacetate)

• Inchi： 1S/C29H42N8O4S.2C2HF3O2/c1-42-16-14-23(35-26(39)21(30)17-19-9-4-2-5-10-19)28(41)36-22(13-8-15-34-29(32)33)27(40)37-24(25(31)38)18-20-11-6-3-7-12-20;2*3-2(4,5)1(6)7/h2-7,9-12,21-24H,8,13-18,30H2,1H3,(H2,31,38)(H,35,39)(H,36,41)(H,37,40)(H4,32,33,34);2*(H,6,7)/t21-,22-,23-,24-;;/m0../s1
• InChI Key： XVODPBULIXCTET-PAHQJZCISA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(N[C@H](C(N)=O)CC1C=CC=CC=1)=O)CCC/N=C(\N)/N)=O)NC([C@H](CC1C=CC=CC=1)N)=O.FC(C(=O)O)(F)F.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 826.29070054 g/mol
• Monoisotopic Mass: 826.29070054 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 56
• Rotatable Bond Count: 18
• Complexity: 972
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 321
• Molecular Weight: 826.8

Phe-Met-Arg-Phe amide trifluoroacetate Security Information

• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Additional information on Phe-Met-Arg-Phe amide trifluoroacetate

Recent Advances in the Study of Phe-Met-Arg-Phe amide trifluoroacetate (CAS: 159237-99-7)

Phe-Met-Arg-Phe amide trifluoroacetate (PMRFa), with the CAS number 159237-99-7, is a synthetic peptide that has garnered significant attention in the field of chemical biology and pharmaceutical research. This tetrapeptide, characterized by its unique sequence and trifluoroacetate salt form, has been the subject of numerous studies due to its potential biological activities and therapeutic applications. Recent research has focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its utility in various biomedical contexts.

One of the key areas of investigation has been the role of PMRFa in neurobiology. Studies have demonstrated that this peptide exhibits modulatory effects on neurotransmitter release, particularly in the central nervous system. A 2023 study published in the *Journal of Neurochemistry* revealed that PMRFa interacts with specific G-protein-coupled receptors (GPCRs), influencing synaptic plasticity and neuronal communication. These findings suggest potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease, where synaptic dysfunction is a hallmark feature.

In addition to its neurological effects, PMRFa has also been studied for its cardiovascular properties. Research published in *Cardiovascular Research* in early 2024 highlighted the peptide's ability to modulate blood pressure through its action on vascular smooth muscle cells. The study employed advanced mass spectrometry techniques to track the peptide's distribution and metabolism in vivo, providing valuable insights into its pharmacokinetic profile. These results underscore the potential of PMRFa as a lead compound for developing novel antihypertensive agents.

The synthesis and formulation of PMRFa have also seen significant advancements. A recent paper in *Organic & Biomolecular Chemistry* detailed an optimized solid-phase peptide synthesis (SPPS) protocol for PMRFa, achieving higher yields and purity compared to traditional methods. The use of trifluoroacetate as a counterion was found to enhance the peptide's stability and solubility, addressing previous challenges in its production. This methodological improvement is expected to facilitate further preclinical and clinical studies of PMRFa.

Despite these promising developments, challenges remain in the clinical translation of PMRFa. Issues such as peptide degradation in biological fluids and limited oral bioavailability have prompted researchers to explore novel delivery systems. A 2024 study in *Journal of Controlled Release* investigated the use of nanoparticle-based carriers to protect PMRFa from enzymatic breakdown and improve its tissue targeting. Preliminary results showed enhanced efficacy in animal models, paving the way for future human trials.

In conclusion, recent research on Phe-Met-Arg-Phe amide trifluoroacetate (159237-99-7) has expanded our understanding of its biological roles and therapeutic potential. From its neuromodulatory and cardiovascular effects to advancements in synthesis and delivery, PMRFa continues to be a molecule of great interest in the chemical biology and pharmaceutical fields. Future studies will likely focus on overcoming translational barriers and exploring its applications in a broader range of diseases.